Cas no 2229356-92-5 (4-{6,6-dimethylbicyclo3.1.1heptan-2-yl}piperidine)

• Product Name: 4-{6,6-dimethylbicyclo3.1.1heptan-2-yl}piperidine
• CAS No: 2229356-92-5
• MF: C₁₄H₂₅N
• MW: 207.355004072189
• CID: 6181565
• PubChem ID: 165756900
• Update Time: 2025-11-01

4-{6,6-dimethylbicyclo3.1.1heptan-2-yl}piperidine Chemical and Physical Properties

Names and Identifiers

• 4-{6,6-dimethylbicyclo3.1.1heptan-2-yl}piperidine
• EN300-1809768
• 4-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}piperidine
• 2229356-92-5

• Inchi： 1S/C14H25N/c1-14(2)11-3-4-12(13(14)9-11)10-5-7-15-8-6-10/h10-13,15H,3-9H2,1-2H3
• InChI Key： ZNASTSXOGBHIGJ-UHFFFAOYSA-N
• SMILES： N1CCC(CC1)C1CCC2CC1C2(C)C

Computed Properties

• Exact Mass: 207.198699802g/mol
• Monoisotopic Mass: 207.198699802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 12Ų

Additional information on 4-{6,6-dimethylbicyclo3.1.1heptan-2-yl}piperidine

Recent Advances in the Study of 4-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}piperidine (CAS: 2229356-92-5)

The compound 4-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}piperidine (CAS: 2229356-92-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This bicyclic piperidine derivative is characterized by its rigid bicyclic framework, which imparts distinct conformational constraints that are advantageous for drug design. Recent studies have explored its utility as a scaffold for developing novel bioactive molecules, particularly in the context of central nervous system (CNS) disorders and pain management.

One of the key areas of research has focused on the synthesis and optimization of 4-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}piperidine derivatives to enhance their pharmacological profiles. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that modifications at the piperidine nitrogen significantly influence the compound's affinity for sigma-1 and sigma-2 receptors, which are implicated in neuropathic pain and neurodegenerative diseases. The lead compound from this series exhibited nanomolar affinity for sigma-1 receptors and showed promising analgesic effects in rodent models of chronic pain.

In addition to its potential in pain management, 4-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}piperidine has also been investigated for its role in modulating neurotransmitter systems. A recent preprint on bioRxiv (2024) highlighted its interaction with the dopaminergic system, suggesting possible applications in Parkinson's disease and schizophrenia. The study employed molecular docking and in vitro assays to elucidate the binding modes of the compound with dopamine D2 and D3 receptors, revealing subtype selectivity that could be exploited for targeted therapies.

Another noteworthy development is the application of 4-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}piperidine in the design of positron emission tomography (PET) tracers. Researchers at a leading pharmaceutical institute reported the synthesis of a carbon-11 labeled analog, which demonstrated high brain uptake and specific binding in preclinical PET imaging studies. This advancement opens new avenues for non-invasive imaging of sigma receptors in vivo, facilitating the study of their distribution and function in healthy and diseased brains.

Despite these promising findings, challenges remain in the clinical translation of 4-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}piperidine-based therapeutics. Issues such as metabolic stability, blood-brain barrier penetration, and off-target effects need to be addressed through further structure-activity relationship (SAR) studies. Collaborative efforts between academia and industry are underway to optimize the pharmacokinetic and pharmacodynamic properties of this compound class, with several candidates currently in preclinical development.

In conclusion, 4-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}piperidine (CAS: 2229356-92-5) represents a versatile scaffold with broad potential in drug discovery. Its unique structural features and diverse biological activities make it a valuable tool for probing sigma receptors and other CNS targets. Continued research in this area is expected to yield novel therapeutics for unmet medical needs, particularly in neurology and psychiatry.